1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carbonitrile
Overview
Description
“1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carbonitrile” is a chemical compound that has been studied for its affinity towards cannabinoid receptors . It belongs to the class of 1-phenyl-5-(1H-pyrrol-1-yl)pyrazole-3-carboxamides .
Molecular Structure Analysis
The molecular structure of this compound is characterized by a pyrazole nucleus with a phenyl group at position 1 and a pyrrole moiety at position 5 . The molecular formula is C14H11N3O2 .Scientific Research Applications
Crystal Structure and Mechanistic Investigations
Research has revealed detailed insights into the crystal structure and reaction mechanisms involving pyrazole derivatives. For example, the crystal structure of a related compound, 1-(2,6-dichloro-4-(trifluoromethyl)phenyl)-6-ethyl-1H-pyrazolo[3,4-b]pyridine-3-carbonitrile, was determined using X-ray crystallography, providing a foundation for understanding the reaction mechanisms of similar pyrazole compounds with unsaturated carbonyl compounds (Liu et al., 2013).
Corrosion Inhibition and Surface Properties
Pyrazole derivatives demonstrate significant corrosion inhibition properties on steel surfaces in acidic environments, highlighting their potential in protecting metals against corrosion. The study on 5-amino-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile derivatives explored their adsorption and inhibition efficiency, contributing to advancements in corrosion protection technologies (Abdel Hameed et al., 2020).
Antimicrobial and Synthetic Applications
The synthesis and evaluation of antimicrobial activities of pyrazole derivatives, including 1,4-bis(3,5-dialkyl-4H-1,2,4-triazol-4-yl)benzene and 5-aryltriaz-1-en-1-yl-1-phenyl-1H-pyrazole-4-carbonitrile derivatives, highlight their potential in developing new antimicrobial agents. These compounds have been successfully synthesized and characterized, showing promising results against various microbial strains (Al‐Azmi & Mahmoud, 2020).
Optoelectronic Properties
The exploration of the optoelectronic properties of pyrazole derivatives emphasizes their potential in photovoltaic devices and electronic applications. For instance, derivatives like 6-amino-3-phenyl-4-(pyridin-4-yl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile have been investigated for their structural, vibrational, and electronic properties, which are crucial for their application in optoelectronic devices (Kumar et al., 2020).
Mechanism of Action
Target of Action
The primary target of the compound “1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carbonitrile” is cyclooxygenase-2 (COX-2) . COX-2 is an enzyme that plays a crucial role in the production of prostanoids, including prostaglandins, prostacyclin, and thromboxane, which are involved in inflammation and pain.
Mode of Action
The compound inhibits the action of COX-2, thereby suppressing the production of prostanoids . This inhibition is achieved by the compound binding to COX-2 and preventing it from catalyzing the conversion of arachidonic acid to prostaglandin H2, the first step in the production of prostanoids .
Biochemical Pathways
By inhibiting COX-2, the compound disrupts the prostanoid biosynthesis pathway . This results in a decrease in the production of prostanoids, which are involved in various physiological processes such as inflammation, pain sensation, and fever generation. Therefore, the compound’s action can lead to a reduction in these responses.
Pharmacokinetics
The compound’s effectiveness against its target suggests that it has sufficient bioavailability to exert its effects .
Result of Action
The primary result of the compound’s action is the suppression of COX-2 activity , leading to a decrease in the production of prostanoids . This can result in a reduction of inflammation and pain, given the role of prostanoids in these processes.
Safety and Hazards
Properties
IUPAC Name |
1-phenyl-5-pyrrol-1-ylpyrazole-4-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10N4/c15-10-12-11-16-18(13-6-2-1-3-7-13)14(12)17-8-4-5-9-17/h1-9,11H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLPBUILTGSQXDN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=C(C=N2)C#N)N3C=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70378960 | |
Record name | 1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70378960 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
95834-35-8 | |
Record name | 1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70378960 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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